Cas no 1806831-35-5 (2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-sulfonamide)

• Product Name: 2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-sulfonamide
• CAS No: 1806831-35-5
• MF: C₆H₄BrF₃N₂O₂S
• MW: 305.0723695755
• CID: 4860038
• Update Time: 2025-06-08

2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-sulfonamide

• Inchi： 1S/C6H4BrF3N2O2S/c7-5-3(15(11,13)14)1-2(8)4(12-5)6(9)10/h1,6H,(H2,11,13,14)
• InChI Key： IFDKZFLUFRRGMR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(F)F)=N1)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4

Additional information on 2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-sulfonamide

Recent Advances in the Study of 2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-sulfonamide (CAS: 1806831-35-5)

2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-sulfonamide (CAS: 1806831-35-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and antimicrobial compounds. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the presence of bromo, difluoromethyl, and sulfonamide groups, make it a versatile building block for the design of bioactive molecules. Recent publications have demonstrated its utility in the synthesis of pyridine-based sulfonamides, which are known for their inhibitory effects on various enzymatic targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-sulfonamide as a precursor in the development of potent EGFR inhibitors, showcasing its relevance in oncology research.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv detailed its incorporation into a series of sulfonamide derivatives with broad-spectrum activity against resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for next-generation antibiotics. These findings underscore the importance of 2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-sulfonamide in addressing the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, advancements in the preparation of 2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-sulfonamide have been reported in several high-impact journals. A 2024 paper in Organic Letters described an optimized route for its synthesis, featuring improved yields and scalability. The authors utilized a palladium-catalyzed cross-coupling reaction to introduce the bromo group, followed by a selective fluorination step. This methodological innovation is expected to facilitate broader access to the compound for research and development purposes.

Looking ahead, the potential applications of 2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-sulfonamide extend beyond its current uses. Ongoing research is exploring its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms. Preliminary data presented at recent conferences indicate promising results in the selective degradation of disease-relevant proteins, opening new avenues for therapeutic intervention. As the field of chemical biology continues to evolve, this compound is poised to play an increasingly important role in drug discovery pipelines.

In conclusion, 2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-sulfonamide (CAS: 1806831-35-5) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a compound of significant interest for researchers working on kinase inhibitors, antimicrobial agents, and emerging therapeutic modalities. The recent advancements in its synthesis and application underscore its potential to contribute to the development of novel treatments for various diseases. Future studies will likely further elucidate its mechanisms of action and expand its utility in drug discovery.